8-[(4-benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione

• CAS RN: 839682-29-0
• Molecular Formula: C28H34N6O2
• Molecular Weight: 486.62
• IUPAC Name: 8-[(4-benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione
• InChI: InChI=1S/C28H34N6O2/c1-30-26-25(27(35)31(2)28(30)36)34(15-9-14-22-10-5-3-6-11-22)24(29-26)21-33-18-16-32(17-19-33)20-23-12-7-4-8-13-23/h3-8,10-13H,9,14-21H2,1-2H3
• InChI Key: DFBXFDKCDLZWSU-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)CC4=CC=CC=C4)CCCC5=CC=CC=C5
• solubility: not available

Description

The compound “8-[(4-benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

A similar compound, 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one, was synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Future Directions

The future research directions for this compound could include a detailed study of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would require advanced analytical techniques and interdisciplinary research.